Cas no 2171591-62-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid
• CAS No: 2171591-62-9
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 5834501
• PubChem ID: 165577776
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoyl]piperidin-2-yl}acetic acid
• EN300-1541995
• 2171591-62-9

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)22(23(33)30-12-6-5-7-15(30)13-21(31)32)29-24(34)35-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20,22H,5-7,12-14H2,(H,29,34)(H,31,32)
• InChI Key： WWGIMLUBGNZIJY-UHFFFAOYSA-N
• SMILES： FC(C(C(N1CCCCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid

Professional Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic Acid (CAS No. 2171591-62-9)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid, identified by its CAS number 2171591-62-9, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid is characterized by its intricate arrangement of functional groups. The presence of a fluorene moiety and a piperidine ring provides a stable backbone for further modifications, making it a versatile scaffold in medicinal chemistry. Specifically, the fluorene group is known for its rigidity and fluorescence properties, which are highly valuable in designing probes and imaging agents. Meanwhile, the piperidine ring contributes to the compound's solubility and bioavailability, essential factors for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The fluorene-based derivatives have been extensively studied due to their unique photophysical properties and potential applications in therapeutic agents. For instance, studies have demonstrated that compounds incorporating fluorene moieties can act as effective photosensitizers in photodynamic therapy (PDT). This approach leverages the ability of these compounds to generate reactive oxygen species upon light irradiation, leading to targeted cell destruction.

The acetic acid moiety at the terminal end of the molecule further enhances its pharmacological potential. Acetic acid derivatives are well-known for their role as inhibitors of various enzymes and receptors, making them valuable in drug development. In particular, the trifluoropropanoyl group introduces fluorine atoms into the molecule, which can modulate metabolic stability and binding affinity. This modification is particularly useful in designing drugs that require prolonged half-lives or improved target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid exhibits potential binding affinity to several therapeutic targets. For example, it has been found to interact with enzymes involved in cancer metabolism and inflammation pathways. These findings suggest that this compound could be a promising candidate for developing novel therapeutic strategies against chronic diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxycarbonyl group into the fluorene moiety is a critical step that enhances the compound's reactivity and stability. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological evaluation of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid has revealed intriguing results. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and differentiation. Additionally, preclinical trials have shown that it exhibits low toxicity profiles when administered at therapeutic doses. These findings are crucial for advancing the compound towards clinical development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). This makes fluorinated compounds particularly attractive for drug development purposes. For instance, fluorine atoms can enhance metabolic stability by resisting hydrolysis under physiological conditions.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpiperidin-2-yl}acetic acid (CAS No. 2171591-62-9) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery and molecular biology. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in developing innovative therapeutic solutions.